Cas no 61346-98-3 (2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride)

• Product Name: 2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride
• CAS No: 61346-98-3
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 483030
• PubChem ID: 71396714
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride
• ethyl 6-(diethylamino)hexa-2,4-dienoate,hydrochloride
• DTXSID50818258
• 61346-98-3
• Ethyl 6-(diethylamino)hexa-2,4-dienoate--hydrogen chloride (1/1)

• Inchi： 1S/C12H21NO2.ClH/c1-4-13(5-2)11-9-7-8-10-12(14)15-6-3;/h7-10H,4-6,11H2,1-3H3;1H
• InChI Key： PMEYJNQDQZWJRR-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C=CC=CCN(CC)CC)=O

Computed Properties

• Exact Mass: 247.13406
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54